Cas no 1260638-36-5 (5-(azetidin-3-yl)-2-fluorobenzonitrile)

• Product Name: 5-(azetidin-3-yl)-2-fluorobenzonitrile
• CAS No: 1260638-36-5
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5851050
• PubChem ID: 129917319
• Update Time: 2025-08-04

5-(azetidin-3-yl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-2-fluorobenzonitrile
• EN300-1856094
• 1260638-36-5

• Inchi： 1S/C10H9FN2/c11-10-2-1-7(3-8(10)4-12)9-5-13-6-9/h1-3,9,13H,5-6H2
• InChI Key： SWSQAAHWPDWYNK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1CNC1

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.8Ų

Additional information on 5-(azetidin-3-yl)-2-fluorobenzonitrile

Introduction to 5-(azetidin-3-yl)-2-fluorobenzonitrile (CAS No. 1260638-36-5) in Modern Chemical Biology and Medicinal Chemistry

5-(azetidin-3-yl)-2-fluorobenzonitrile, identified by the CAS number 1260638-36-5, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic nitrile derivative has garnered attention due to its unique structural features and potential applications in drug discovery and molecular research. The presence of both an azetidine ring and a fluorobenzene moiety endows this molecule with distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The azetidine ring, a five-membered saturated heterocycle, is known for its flexibility and ability to mimic more complex cyclic structures in biological systems. This structural motif is frequently incorporated into pharmacophores due to its capacity to interact with biological targets in a manner that is both specific and potent. In contrast, the fluorine substituent at the 2-position of the benzene ring introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. Such modifications are strategically employed in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and target engagement.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the structural diversity of compounds like 5-(azetidin-3-yl)-2-fluorobenzonitrile with unprecedented efficiency. These tools have facilitated the identification of novel analogs with enhanced biological activity, paving the way for next-generation therapeutics. For instance, studies have demonstrated that fluorinated benzonitriles exhibit promising properties as inhibitors of various enzymatic targets, including kinases and proteases, which are central to numerous disease pathways.

The incorporation of the azetidine scaffold into 5-(azetidin-3-yl)-2-fluorobenzonitrile has been particularly intriguing for researchers investigating central nervous system (CNS) disorders. The rigid yet flexible nature of this heterocycle allows for optimal positioning within the active sites of neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit favorable pharmacokinetic profiles, making them attractive candidates for further development.

Moreover, the fluorine atom in the benzene ring contributes to the compound's metabolic stability by resisting oxidative degradation. This property is particularly advantageous in drug development, where prolonged half-life can lead to improved therapeutic efficacy and reduced dosing frequency. Additionally, fluorine substitution often enhances binding affinity through increased lipophilicity and electronic modulation, as evidenced by numerous successful drug candidates that incorporate fluorine atoms into their structures.

In the context of modern drug discovery, 5-(azetidin-3-yl)-2-fluorobenzonitrile exemplifies the synergy between organic synthesis and bioactivity-based screening. The compound's unique combination of structural features allows it to serve as a versatile building block for generating libraries of derivatives with tailored biological properties. Such libraries are instrumental in identifying lead compounds that can be optimized through structure-activity relationship (SAR) studies.

Recent publications have highlighted the potential of 5-(azetidin-3-yl)-2-fluorobenzonitrile as a precursor for synthesizing novel bioactive molecules. For example, researchers have reported its utility in generating series of azetidine-based nitriles that exhibit inhibitory activity against bacterial enzymes involved in pathogenicity. This underscores the compound's relevance not only in human health but also in addressing emerging infectious diseases where traditional antibiotics are becoming less effective.

The growing interest in fluorinated heterocycles has also spurred innovation in synthetic methodologies tailored to constructing complex derivatives efficiently. Advances in transition-metal-catalyzed cross-coupling reactions have made it possible to introduce fluorine atoms into aromatic systems with high precision, enabling chemists to fine-tune the electronic properties of molecules like 5-(azetidin-3-yl)-2-fluorobenzonitrile for specific biological applications.

As computational modeling techniques continue to evolve, virtual screening approaches are being increasingly employed to predict the binding modes and interactions of compounds like 5-(azetidin-3-yl)-2-fluorobenzonitrile with biological targets. These simulations not only accelerate hit identification but also provide insights into molecular recognition processes at an atomic level. Such high-resolution data is crucial for designing molecules with optimal pharmacokinetic profiles and minimal side effects.

The potential applications of 5-(azetidin-3-yl)-2-fluorobenzonitrile extend beyond traditional small-molecule drug discovery. Its structural motifs have been explored as key components in peptidomimetics—molecules designed to mimic peptide sequences while offering improved stability and bioavailability. By leveraging computational tools alongside experimental validation, researchers aim to develop next-generation therapeutics that combine the best attributes of small molecules and biologics.

In conclusion,5-(azetidin-3-yl)-2-fluorobenzonitrile (CAS No. 1260638-36-5) stands as a testament to the innovative spirit driving modern chemical biology and medicinal chemistry forward. Its unique structural composition offers a rich foundation for developing novel therapeutic agents with applications spanning multiple disease areas. As research progresses, this compound will undoubtedly continue to inspire new discoveries and advancements in drug design.